Cas no 75929-56-5 (6-(Benzyloxy)pyridin-3-amine)

• Product Name: 6-(Benzyloxy)pyridin-3-amine
• CAS No: 75929-56-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 868633
• Update Time: 2023-08-02

6-(Benzyloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5(6)-carboxytetramethylrhodamine*N-hydroxysuccini
• 5(6)-CARBOXYTETRAMETHYL-RHODAMINE N-HYDROXY-SUCCINIMIDE ESTER
• 5(6)-CARBOXYTETRAMETHYLRHODAMINE N-SUCCINIMIDYL ESTER
• 6-(benzyloxy)pyridin-3-amine
• 3-Pyridinamine, 6-(phenylmethoxy)-
• 6-benzyloxypyridin-3-amine
• 6-phenylmethoxypyridin-3-amine
• 5-Amino-2-benzyloxypyridine
• 6-benzyloxy-pyridin-3-ylamine
• 5-Amino-2-(benzyloxy)pyridine
• NIOSH/US1812800
• 6-(Benzyloxy)-3-pyridinamine #
• 6-(phenylmethoxy)-3-pyridylamine
• Pyridine, 5-amino-2-(benzyloxy)-
• 9321AE
• SBB051835
• 6-[(Phenylmethyl)oxy]-3-pyridinamine
• NE62287
• 6-(Benzyloxy)pyridin-3-amine

• Inchi： 1S/C12H12N2O/c13-11-6-7-12(14-8-11)15-9-10-4-2-1-3-5-10/h1-8H,9,13H2
• InChI Key： CDCFXBSOKSIQPU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CN=1)N)CC1C=CC=CC=1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Experimental Properties

• Color/Form: Solids
• Solubility: DMF: soluble
• Solubility: Not determined

6-(Benzyloxy)pyridin-3-amine Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21